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Compound of Interest

Compound Name: L-Methioninamide hydrochloride

Cat. No.: B555339 Get Quote

An Application Note on the Dissolution of L-Methioninamide Hydrochloride

Introduction
L-Methioninamide hydrochloride (CAS No. 16120-92-6) is a derivative of the essential amino

acid L-methionine, utilized in various research and development sectors, including

pharmaceutical development and nutritional supplements.[1] Its hydrochloride form enhances

both stability and solubility, making it a versatile compound for laboratory use.[2] Proper

dissolution is the first critical step for its application in experimental settings, such as in studies

related to amino acid metabolism, protein engineering, and cell culture.[2] This document

provides a detailed protocol for the solubilization and storage of L-Methioninamide
hydrochloride to ensure solution integrity and reproducibility in research applications.

Physicochemical Properties and Solubility Data
A summary of the key physicochemical properties of L-Methioninamide hydrochloride is

presented below. This data is essential for calculating concentrations and understanding the

compound's behavior in solution.
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Property Value Reference

CAS Number 16120-92-6 [1][2][3]

Molecular Formula C₅H₁₂N₂OS•HCl [1][3]

Molecular Weight 184.69 g/mol [1]

Appearance
White to off-white crystalline

powder/solid
[1][2][3]

Purity ≥98% - ≥99% (HPLC) [1][3]

Melting Point 222 - 226 °C [1][3]

Solubility in Water
150 mg/mL (Clear solution

from 0.3 g in 2 mL)
[3]

Storage (Solid)

Short-term at room

temperature; Long-term at 4°C

under inert gas

[3]

Characteristics Air sensitive, Hygroscopic [3]

Experimental Protocol: Preparation of Stock
Solution
This protocol outlines the steps for preparing a sterile, high-concentration stock solution of L-
Methioninamide hydrochloride. The primary solvent recommended is high-purity water. For

applications requiring acidic conditions, such as in some amino acid analysis standards, 0.1 N

HCl can also be used.[4][5]

Materials and Equipment:

L-Methioninamide hydrochloride powder (CAS 16120-92-6)

Sterile, deionized, and purified water (e.g., Milli-Q® or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)
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Calibrated analytical balance

Vortex mixer

Magnetic stirrer and stir bar (optional)

Sterile syringe filters (0.22 µm pore size)

Sterile syringes

Sterile, light-protected microcentrifuge tubes for aliquots

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-dissolution Steps:

Bring the L-Methioninamide hydrochloride container to room temperature before

opening to minimize water condensation on the hygroscopic powder.[3]

Perform all weighing and handling in a clean, dry environment or under an inert

atmosphere if possible, due to the compound's air-sensitive and hygroscopic nature.[3]

Weighing the Compound:

Tare a sterile conical tube on the analytical balance.

Carefully weigh the desired amount of L-Methioninamide hydrochloride directly into the

tube. For example, to prepare 10 mL of a 100 mg/mL stock solution, weigh 1.0 g of the

powder.

Solubilization:

Add a portion of the sterile water to the conical tube containing the powder. For the 10 mL

example, add approximately 8 mL of water initially.
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Secure the cap and mix thoroughly using a vortex mixer until the solid is fully dissolved. If

necessary, brief sonication or stirring with a magnetic stir bar can aid dissolution.

Based on available data, a clear solution should be achievable up to a concentration of

150 mg/mL.[3]

Final Volume Adjustment:

Once the solid is completely dissolved, add sterile water to reach the final desired volume

(e.g., 10 mL).

Mix the solution again to ensure homogeneity.

Sterilization and Aliquoting:

For use in cell culture or other sterile applications, the solution must be filter-sterilized.

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the tip of the syringe.

Dispense the solution through the filter into sterile, light-protected microcentrifuge tubes.

Aliquoting into smaller, single-use volumes is recommended to avoid repeated freeze-thaw

cycles and potential contamination.

Storage of Stock Solution:

Short-term: For immediate use, the solution can be stored at 4°C for a limited time.

Long-term: For extended storage, aliquots should be kept at -20°C or -80°C. The solid

form is stable for at least 6 months at 4°C.[3] While specific data for the solution is limited,

storing amino acid solutions frozen is standard practice to maintain stability.

Workflow Visualization
The following diagram illustrates the logical workflow for the preparation of an L-
Methioninamide hydrochloride stock solution.
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Weigh L-Methioninamide HCl
in a sterile tube

Add sterile solvent
(e.g., Purified Water)

Dissolve completely
(Vortex / Stir)

Adjust to final volume

Sterile filter (0.22 µm)
into a new sterile tube

Dispense into single-use aliquots

Store appropriately
(4°C short-term, -20°C long-term)

Click to download full resolution via product page

Caption: Workflow for dissolving L-Methioninamide hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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